Cas no 199192-20-6 (Benzenemethanol, 3,5-bis(dodecyloxy)-)
199192-20-6 structure
Product Name:Benzenemethanol, 3,5-bis(dodecyloxy)-
CAS No:199192-20-6
MF:C31H56O3
MW:476.774550437927
CID:1390726
PubChem ID:58788077
Update Time:2025-04-20
Benzenemethanol, 3,5-bis(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3,5-bis(dodecyloxy)-
- (3,5-didodecoxyphenyl)methanol
- 199192-20-6
- [3,5-BIS(DODECYLOXY)PHENYL]METHANOL
- DTXSID30730040
- 3,5-didodecoxybenzyl Alcohol
- MUQKBNZYTIKZNC-UHFFFAOYSA-N
- SCHEMBL5089967
-
- Inchi: 1S/C31H56O3/c1-3-5-7-9-11-13-15-17-19-21-23-33-30-25-29(28-32)26-31(27-30)34-24-22-20-18-16-14-12-10-8-6-4-2/h25-27,32H,3-24,28H2,1-2H3
- InChI Key: MUQKBNZYTIKZNC-UHFFFAOYSA-N
- SMILES: O(C1C=C(CO)C=C(C=1)OCCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 476.42318
- Monoisotopic Mass: 476.42294564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 25
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Benzenemethanol, 3,5-bis(dodecyloxy)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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